Methyl 6-([(benzyloxy)carbonyl]amino)hexanoate

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: methyl 6-(phenylmethoxycarbonylamino)hexanoate
• InChI: InChI=1S/C15H21NO4/c1-19-14(17)10-6-3-7-11-16-15(18)20-12-13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-12H2,1H3,(H,16,18)
• InChI Key: SQILAZKASNYAGB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCNC(=O)OCC1=CC=CC=C1

Description

Methyl 6-([(benzyloxy)carbonyl]amino)hexanoate is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-benzyloxycarbonylamino-hexanoic acid (10 g, 38 mmol) in methanol (200 mL) at room temperature was added thionyl chloride (11 g, 95 mmol). The reaction mixture was then refluxed for 16 h. The solvent was concentrated in vacuo, the residue was dissolved in ethyl acetate (200 mL) and washed with brine (3×150 mL), dried over anhydrous magnesium sulfate, and concentrated in vacuo. The residue was- purified by flash column chromatography (silica, 14% ethyl acetate in hexane) to afford the titled compound (6.2 g, 58%), a colorless liquid.

Synthesis routes and methods II

Procedure details